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Compound of Interest

Compound Name: OR-1855

Cat. No.: B022602

For Researchers, Scientists, and Drug Development Professionals: Ensuring Laboratory Safety
and Environmental Protection

Proper disposal of chemical waste is paramount for maintaining a safe laboratory environment
and protecting the ecosystem. This guide provides detailed procedures for the safe handling
and disposal of OR-1855 (CAS No. 101328-85-2), a compound recognized for its potential
environmental hazards. Adherence to these guidelines is crucial for responsible chemical
management.

Disclaimer: The following information is based on the Safety Data Sheet (SDS) for OR-1855,
CAS No. 101328-85-2. The name "OR-1855" can be associated with other substances;
therefore, it is critical to verify the CAS number of your material before following these
procedures.

Chemical Safety and Hazard Information

The Safety Data Sheet for OR-1855 (CAS No. 101328-85-2) indicates several key hazards that
necessitate careful handling and disposal. This compound is harmful if swallowed and is very
toxic to aquatic life with long-lasting effects[1].

Quantitative Data Summary
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Property Value Source
Molecular Formula C11H13NsO [1]
Molecular Weight 203.24 g/mol [1]
CAS Number 101328-85-2 [1]
Storage Temperature (Powder) -20°C [1]

Storage Temperature (in
-80°C [1]
Solvent)

Experimental Protocol: Preparing OR-1855 for
Disposal

The primary directive for the disposal of OR-1855 is to avoid release into the environment and
to dispose of the contents and container at an approved waste disposal plant[1]. It is illegal and
harmful to discharge chemicals toxic to aquatic life into the sewer system or regular trash[2][3].
The following protocol outlines the steps for preparing OR-1855 waste for collection by a
certified hazardous waste management service.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Designated and labeled hazardous waste container (compatible with the chemical).

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads).
Procedure:

e Segregation: Collect all waste containing OR-1855, including contaminated labware (e.g.,
pipette tips, vials), solutions, and unused product, in a dedicated and clearly labeled
hazardous waste container[4]. Do not mix with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.
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» Container Management:
o Ensure the waste container is made of a material compatible with OR-1855.
o Keep the container securely closed except when adding waste[4][5].
o The container must be in good condition, with no leaks or cracks[5].

e Labeling:

o

Clearly label the waste container with the words "Hazardous Waste."

[¢]

Identify the contents, including "OR-1855" and its CAS number (101328-85-2). List any
other components of the waste stream.

[¢]

Indicate the approximate concentration and volume.

Include the date when the waste was first added to the container.

[e]

e Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory[5][6].

o The SAA should be located at or near the point of waste generation[6].
o Ensure secondary containment to prevent the spread of material in case of a leak.
e Disposal Request:

o Once the container is full or ready for disposal, contact your institution's EHS office to
arrange for a hazardous waste pickup.

o Follow all institutional procedures for waste collection.
Accidental Release Measures:

In the event of a spill, prevent further leakage and keep the product away from drains and
water courses[1]. Absorb spills with an inert, liquid-binding material such as diatomite or
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universal binders. Decontaminate surfaces by scrubbing with alcohol. All contaminated
materials must be collected and disposed of as hazardous waste[1].

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of OR-
1855.

Caption: Disposal decision workflow for OR-1855 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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